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Confirmed Bioactivity of Clemastanin B

The table below summarizes the key findings on Clemastanin B's bioactivity from current research.

Experimental

Bioactivit Key Findings & Quantitative Data Citation
v Model/Context . ‘ Q

Anti-influenza  /satis indigotica plant Shows "notable inhibitory effects on influenza [1]
Virus extracts; cited as a viruses." [1]

notable anti-viral

metabolite.
Biosynthesis Transgenic hairy roots of  1IUGT4 glycosyltransferase identified as the [1]
Pathway Isatis indigotica. "key enzyme" and "plays a dominant role in

the biosynthesis of lariciresinol glycosides in .
indigotica," including Clemastanin B. [1]

Research Status and Guidance

The available literature indicates that Clemastanin B is a recognized bioactive compound, but detailed

validation studies in human cell lines are not present in the current search results.
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e Focus on Precursor Compounds: Research on related lignans provides context. For example, a
2022 study on (-)-lariciresinol (a direct precursor to Clemastanin B [1]) demonstrated potent anti-
HBV activity in HepG2.2.15 cells (ECso = 42.62 pM, CCso > 750 uM) and inhibited NUC-resistant HBV
strains, working by regulating HNF1a-mediated viral transcription [2].

¢ Suggested Research Directions

o Explore Broader Lignan Research: Investigate the bioactivity of closely related lignan
compounds like lariciresinol and pinoresinol, as their mechanisms may inform Clemastanin B's
potential [1] [2].

o Utilize Specialized Databases: Conduct targeted searches in scientific databases (e.g.,
PubMed, Google Scholar) using keywords like "Clemastanin B AND cell line," "lariciresinol
glucoside AND antiviral," and "Isatis indigotica lignans."

o Consider Original Research: The lack of published data may present an opportunity for
original investigation into the compound's effects across various cell lines.

Biosynthesis Pathway of Clemastanin B

To clarify the relationship between the compounds discussed, here is a biosynthesis pathway diagram based
on the research. Clemastanin B is a diglycosylated lignan, and its biosynthesis involves specific

glycosyltransferases [1].

The diagram illustrates the roles of specific UDP-glycosyltransferases (UGTS) in Isatis indigotica:

¢ liUGT4 is the dominant enzyme for the first glycosylation step, converting lariciresinol to lariciresinol-
4-O-B-D-glucoside [1].
e liUGT1 is primarily involved in the subsequent glycosylation to form the final diglucoside,

Clemastanin B [1].
¢ liUGT71B5a prefers pinoresinol as a substrate in vitro and may not be the main enzyme for

clemastanin B biosynthesis in the plant [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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